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Introduction
Lipoprotein-associated phospholipase A2 (Lp-PLA2), also known as platelet-activating factor

acetylhydrolase (PAF-AH), is a key enzyme in the inflammatory processes associated with

atherosclerosis.[1][2] Produced primarily by inflammatory cells like macrophages, Lp-PLA2

circulates in the bloodstream mainly bound to low-density lipoprotein (LDL) particles.[1][3] It

hydrolyzes oxidized phospholipids within LDL, generating pro-inflammatory products such as

lysophosphatidylcholine (lysoPC) and oxidized non-esterified fatty acids.[3][4][5] These

products contribute to endothelial dysfunction and the formation of unstable, rupture-prone

atherosclerotic plaques.[5][6] Elevated Lp-PLA2 activity is recognized as an independent risk

factor for coronary heart disease (CHD) and stroke.[7][8]

SB-435495 is a potent, selective, and reversible non-covalent inhibitor of the Lp-PLA2 enzyme,

with a reported IC50 of 0.06 nM.[9][10] Its high potency makes it a valuable tool for studying

the role of Lp-PLA2 in disease models and for evaluating the therapeutic potential of Lp-PLA2

inhibition. This application note provides a detailed protocol for treating biological samples with
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SB-435495 and subsequently measuring the residual Lp-PLA2 activity using a colorimetric

enzymatic assay.

Lp-PLA2 Signaling Pathway and Inhibition
Lp-PLA2 acts on oxidized LDL (oxLDL) in the vascular wall, initiating a cascade that promotes

vascular inflammation. By inhibiting Lp-PLA2, SB-435495 blocks the production of key

inflammatory mediators, thereby reducing the progression of atherosclerosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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